Cas no 1216901-19-7 (4-(4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-dihydrophthalazin-1-one)

4-(4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-dihydrophthalazin-1-one structure
1216901-19-7 structure
Product Name:4-(4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-dihydrophthalazin-1-one
CAS No:1216901-19-7
MF:C25H20N4O2
MW:408.451905250549
CID:5343707
Update Time:2025-07-15

4-(4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

    • 4-(p-tolyl)-2-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)phthalazin-1(2H)-one
    • 4-(4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-dihydrophthalazin-1-one
    • 4-(4-methylphenyl)-2-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]phthalazin-1-one
    • 4-(4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}phthalazin-1(2H)-one
    • Inchi: 1S/C25H20N4O2/c1-16-11-13-18(14-12-16)23-20-9-5-6-10-21(20)25(30)29(27-23)15-22-26-24(28-31-22)19-8-4-3-7-17(19)2/h3-14H,15H2,1-2H3
    • InChI Key: PLKVLNYOQMJZTQ-UHFFFAOYSA-N
    • SMILES: O1C(CN2C(C3C=CC=CC=3C(C3C=CC(C)=CC=3)=N2)=O)=NC(C2C=CC=CC=2C)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 674
  • XLogP3: 5
  • Topological Polar Surface Area: 71.6

4-(4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-dihydrophthalazin-1-one Pricemore >>

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Additional information on 4-(4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-dihydrophthalazin-1-one

4-(4-Methylphenyl)-2-{[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-dihydrophthalazin-1-one (CAS No. 1216901-19-7): A Comprehensive Overview

4-(4-Methylphenyl)-2-{[3-(2-Methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-dihydrophthalazin-1-one (CAS No. 1216901-19-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, is a member of the phthalazinone family and exhibits a unique structural arrangement that contributes to its potential therapeutic applications.

The core structure of 4-(4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-dihydrophthalazin-1-one consists of a phthalazinone ring system substituted with a 4-methylphenyl group and a 3-(2-methylphenyl)-1,2,4-oxadiazol-5-ylmethyl moiety. The presence of these functional groups imparts specific chemical and biological properties that make this compound a subject of interest for various research endeavors.

Recent studies have highlighted the potential of 4-(4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-dihydrophthalazin-1-one in the development of novel therapeutic agents. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on certain kinases, which are key targets in cancer therapy.

The pharmacological profile of 4-(4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-dihydrophthalazin-1-one has been extensively evaluated in both in vitro and in vivo models. In vitro assays have shown that it possesses significant antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. These findings suggest that the compound may have broad-spectrum anticancer properties.

In addition to its anticancer potential, 4-(4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-dihydrophthalazin-1-one has also been investigated for its anti-inflammatory and neuroprotective effects. Preclinical studies have indicated that it can effectively reduce inflammation and protect neurons from oxidative stress-induced damage. These properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The structural complexity of 4-(4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-dihydrophthalazin-1-one also presents challenges in its synthesis and optimization. Researchers have developed several synthetic routes to produce this compound efficiently and cost-effectively. One such method involves the coupling of 4-methylbenzaldehyde with 3-amino-N-(pyridin-3-yloxy)benzamide followed by cyclization to form the phthalazinone core. This approach has been optimized to achieve high yields and purity levels.

The physicochemical properties of 4-(4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-dihydrophthalazin-1-one, including its solubility and stability under various conditions, have been thoroughly characterized. These properties are crucial for understanding its behavior in biological systems and for optimizing its formulation as a drug candidate. Studies have shown that the compound is stable under physiological conditions and exhibits good solubility in both aqueous and organic solvents.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-dihydrophthalazin-1-one in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and support further clinical development.

In conclusion, 4-(4-methylphenyl)-2-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2-dihydrophthalazin-1-one (CAS No. 1216901-19-7) represents a promising lead compound with potential applications in cancer therapy and neurodegenerative diseases. Its unique structural features and favorable pharmacological profile make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing medical treatments for various diseases.

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